Cas no 144964-17-0 (1,1,1-Trimethyl-N-phenethyl-N-(trimethylsilyl)silanamine)

• Product Name: 1,1,1-Trimethyl-N-phenethyl-N-(trimethylsilyl)silanamine
• CAS No: 144964-17-0
• MF: C₁₅H₂₉NSi₂
• MW: 279.568465948105
• CID: 105227
• PubChem ID: 11832796
• Update Time: 2025-11-02

1,1,1-Trimethyl-N-phenethyl-N-(trimethylsilyl)silanamine Chemical and Physical Properties

Names and Identifiers

• 1,1,1-Trimethyl-N-phenethyl-N-(trimethylsilyl)silanamine
• Benzenemethanamine,N,N-bis[(trimethylsilyl)methyl]-
• Benzyl-bis-trimethylsilanylmethylamine
• BIS(TRIMETHYLSILYLMETHYL)BENZYLAMINE
• 1-phenyl-N,N-bis[(trimethylsilyl)methyl]methanamine
• N-Benzyl-1-(trimethylsilyl)-N-((trimethylsilyl)methyl)methanamine
• Benzenemethanamine, N,N-bis[(trimethylsilyl)methyl]-
• 144964-17-0
• MFCD09834369
• 1-phenyl-N,N-bis(trimethylsilylmethyl)methanamine
• N,N-bis[(trimethylsilyl)methyl]-benzenemethanamine
• DTXSID30932461
• Benzyl-bis(trimethylsilyl)methylamine
• CS-0088536
• AKOS005256870
• benzylbis[(trimethylsilyl)methyl]amine
• G68656

• Inchi： 1S/C15H29NSi2/c1-17(2,3)13-16(14-18(4,5)6)12-15-10-8-7-9-11-15/h7-11H,12-14H2,1-6H3
• InChI Key： BPSRTBHGLKFZDK-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)CN(CC1C=CC=CC=1)C[Si](C)(C)C

Computed Properties

• Exact Mass: 279.18397
• Monoisotopic Mass: 279.18385300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Color/Form: No date available
• Density: 0.883
• Melting Point: No date available
• Boiling Point: 265 ºC
• Flash Point: 114 ºC
• Refractive Index: 1.477
• PSA: 3.24
• LogP: 4.20090
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1,1,1-Trimethyl-N-phenethyl-N-(trimethylsilyl)silanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1,1,1-Trimethyl-N-phenethyl-N-(trimethylsilyl)silanamine

Comprehensive Guide to 1,1,1-Trimethyl-N-phenethyl-N-(trimethylsilyl)silanamine (CAS No. 144964-17-0): Properties, Applications, and Industry Insights

1,1,1-Trimethyl-N-phenethyl-N-(trimethylsilyl)silanamine (CAS No. 144964-17-0) is a specialized organosilicon compound that has garnered significant attention in advanced material science and chemical synthesis. This compound, often referred to in industry circles as a silylamine derivative, features a unique molecular structure combining trimethylsilyl groups with a phenethylamine backbone, making it particularly valuable for precision chemical applications.

The growing interest in silicon-nitrogen compounds like 1,1,1-Trimethyl-N-phenethyl-N-(trimethylsilyl)silanamine stems from their remarkable thermal stability and reactivity profiles. Recent searches on scientific databases show increasing queries about "silyl-protecting groups in organic synthesis" and "heat-resistant silicon compounds" - areas where this chemical demonstrates exceptional performance. Its CAS number 144964-17-0 serves as a crucial identifier for researchers looking for high-purity specialty chemicals.

In pharmaceutical intermediate synthesis, 1,1,1-Trimethyl-N-phenethyl-N-(trimethylsilyl)silanamine plays a pivotal role as a nitrogen-silicon coupling agent. The compound's ability to facilitate selective bond formation makes it invaluable for creating complex molecular architectures. Current trends in drug development emphasize "targeted molecular modifications" and "controlled release formulations" - applications where this silanamine's properties align perfectly with industry needs.

The material science sector utilizes 144964-17-0 for developing advanced silicon-based coatings and hybrid organic-inorganic materials. With the rising demand for "high-performance surface treatments" and "nanocomposite materials", this compound offers unique solutions due to its dual functionality combining organic and inorganic characteristics. Its thermal degradation resistance makes it particularly suitable for applications requiring stability under extreme conditions.

From a chemical perspective, 1,1,1-Trimethyl-N-phenethyl-N-(trimethylsilyl)silanamine exhibits interesting steric and electronic properties. The trimethylsilyl groups provide substantial steric hindrance, while the phenethyl moiety contributes to the compound's aromatic character. This combination results in a molecule that's frequently searched in relation to "bulky amine catalysts" and "sterically hindered bases" in organic chemistry forums.

Recent advancements in green chemistry have highlighted the potential of CAS 144964-17-0 as a low-toxicity alternative to traditional reagents. The compound's selective reactivity reduces byproduct formation, addressing the growing industry focus on "sustainable synthetic methods" and "atom-efficient reactions". These attributes make it particularly relevant in today's environmentally conscious research climate.

The handling and storage of 1,1,1-Trimethyl-N-phenethyl-N-(trimethylsilyl)silanamine require attention to its moisture sensitivity - a common characteristic of silylated amines. Proper techniques for "air-sensitive compound handling" and "inert atmosphere storage" are frequently searched in conjunction with this material, reflecting practical concerns in laboratory settings.

Market analysis indicates steady growth in demand for specialty organosilicon compounds like 144964-17-0, particularly in regions with strong pharmaceutical and advanced materials industries. The compound's multifunctional nature positions it well to meet diverse industry requirements, from "electronic material precursors" to "bioactive molecule synthesis".

Future research directions for 1,1,1-Trimethyl-N-phenethyl-N-(trimethylsilyl)silanamine may explore its potential in emerging fields like "molecular electronics" and "smart materials". The compound's structural versatility and controllable reactivity make it an attractive candidate for next-generation applications where precise molecular control is paramount.

For researchers working with CAS 144964-17-0, understanding its spectroscopic signatures (including characteristic NMR peaks and IR absorptions) is essential for quality control. Analytical techniques for "silylated compound characterization" represent another area of frequent inquiry among scientists working with this material class.

In conclusion, 1,1,1-Trimethyl-N-phenethyl-N-(trimethylsilyl)silanamine stands as a remarkable example of how tailored organosilicon chemistry can address complex challenges across multiple scientific disciplines. Its unique combination of structural features and reactivity patterns ensures its continued relevance in both current applications and future innovations.